2-Acetyl-5-bromo-6-methoxynaphthalene
Cat. No. B1268540
M. Wt: 279.13 g/mol
InChI Key: KDDYYAXVVDTNND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05107013
Procedure details
57 Ml of tert-butylbenzene and 8.2 g of anhydrous aluminum chloride are added to the solution of 2-acetyl-5-bromo-6-methoxynaphthalene obtained as in example 1a), while keeping the temperature at -10° C. The reaction mixture is kept for 16 hours under stirring at room temperature and then it is worked as in example 1 obtaining 41.8 g of product with a yield equal to 85.3% calculated on the basis of the starting material 1-bromo-2-methoxynaphthalene.
[Compound]
Name
product
Quantity
41.8 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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C(C1C=CC=CC=1)(C)(C)C.[Cl-].[Al+3].[Cl-].[Cl-].[C:15]([C:18]1[CH:27]=[CH:26][C:25]2[C:20](=[CH:21][CH:22]=[C:23]([O:29][CH3:30])[C:24]=2Br)[CH:19]=1)(=[O:17])[CH3:16].BrC1C2C(=CC=CC=2)C=CC=1OC>>[C:15]([C:18]1[CH:27]=[CH:26][C:25]2[C:20](=[CH:21][CH:22]=[C:23]([O:29][CH3:30])[CH:24]=2)[CH:19]=1)(=[O:17])[CH3:16] |f:1.2.3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C1=CC=CC=C1
|
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Name
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Quantity
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8.2 g
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Type
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reactant
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Smiles
|
[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)C1=CC2=CC=C(C(=C2C=C1)Br)OC
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Step Two
[Compound]
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Name
|
product
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Quantity
|
41.8 g
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Type
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reactant
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Smiles
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
|
BrC1=C(C=CC2=CC=CC=C12)OC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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under stirring at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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obtained as in example 1a),
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CUSTOM
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Type
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CUSTOM
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Details
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at -10° C
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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Smiles
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C(C)(=O)C1=CC2=CC=C(C=C2C=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
